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An In-Depth Technical Guide to (R)-1-(2-Chloro-6-fluorophenyl)ethanamine

Introduction: The Significance of a Chiral Amine

(R)-1-(2-Chloro-6-fluorophenyl)ethanamine, identified by the CAS Number 1100575-44-7, is
a highly valuable chiral building block in modern medicinal chemistry.[1] As a primary amine
featuring a stereogenic center, its enantiomerically pure form is crucial for the synthesis of
complex active pharmaceutical ingredients (APIs). The presence of both chloro and fluoro
substituents on the phenyl ring provides chemists with strategic points for molecular
modification, influencing properties like metabolic stability, lipophilicity, and binding affinity to
biological targets. This guide offers a technical overview of its properties, synthesis, analytical
characterization, and applications for professionals in drug discovery and development. Its
primary utility lies in constructing APIs, particularly those targeting the central nervous system,
such as antidepressants and antipsychotics, where precise stereochemistry is paramount for
efficacy and safety.[2][3]

Physicochemical and Handling Properties

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1505392#bc-rfq
https://www.benchchem.com/product/b1505392/docs?utm_src=pdf-body#r-1-2-chloro-6-fluorophenyl-ethanamine-cas-number
https://www.benchchem.com/product/b1505392/docs?utm_src=pdf-body#r-1-2-chloro-6-fluorophenyl-ethanamine-cas-number
https://www.bldpharm.com/products/1100575-44-7.html
https://www.myskinrecipes.com/shop/en/chiral-amines/113440--r-1-2-chloro-6-fluorophenylethanamine.html
https://www.myskinrecipes.com/shop/en/chiral-amines/114313--1-2-chloro-6-fluorophenylethanamine-hydrochloride.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1505392?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The fundamental properties of (R)-1-(2-Chloro-6-fluorophenyl)ethanamine are summarized
below. Proper storage is critical to maintain its chemical integrity and purity.

Property Value Source
CAS Number 1100575-44-7 [1]
Molecular Formula CsHoCIFN [4]
Molecular Weight 173.62 g/mol [4]
MDL Number MFCD06761974 [2]
Typically a liquid (form may
Appearance
vary)
) >99% (typical for
Purity

research/pharma grade)

N 2-8°C, under inert atmosphere,
Storage Conditions ) [1]
protected from light

Asymmetric Synthesis: A Protocol for
Enantioselective Production

The synthesis of enantiomerically pure (R)-1-(2-Chloro-6-fluorophenyl)ethanamine is most
commonly achieved through the asymmetric reductive amination of its corresponding prochiral
ketone, 1-(2-chloro-6-fluorophenyl)ethan-1-one (CAS 87327-69-3). This process utilizes a
chiral catalyst to direct the formation of the desired (R)-enantiomer.

Causality in Synthesis Design

The choice of asymmetric transfer hydrogenation is deliberate. This method avoids the use of
high-pressure hydrogen gas and often employs more accessible and stable chiral ligands
compared to direct hydrogenation. The catalyst, typically a Ruthenium or Rhodium complex
with a chiral diamine or amino alcohol ligand, creates a chiral pocket. The ketone substrate
coordinates to the metal center in a sterically favored orientation, exposing one of its prochiral
faces to the hydride source (e.qg., formic acid/triethylamine azeotrope), leading to the
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preferential formation of the (R)-alcohol, which is then aminated. This strategy is a cornerstone
of modern asymmetric synthesis for producing chiral amines and alcohols.[5]
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Synthesis Workflow

1-(2-Chloro-6-fluorophenyl)ethan-1-one
(Starting Material)

Reaction Vessel
(Inert Atmosphere, e.g., N2 or Ar)

i

Addition of Chiral Catalyst
(e.g., Ru-based complex) &
Formic Acid/Triethylamine

tirring
Reaction at Controlled Temperature
(e.g., 25-40°C)

Reaction Monitoring (TLC/LC-MS)

Work-up & Extraction
(Quench, pH adjustment, extraction with organic solvent)

l

Purification
(e.g., Column Chromatography)

l

Final Product
(R)-1-(2-Chloro-6-fluorophenyl)ethanamine
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Chiral HPLC Analysis Workflow

Sample Preparation Isocratic Mobile Phase
(Dissolve amine in mobile phase) (e.g., Hexane/IPA + Additive)

low
HPLC System
(Pump, Injector, Column Oven)

l

Chiral Stationary Phase Column
(e.g., Polysaccharide-based)

Elution

UV Detector

Data Acquisition & Analysis
(Chromatogram)

l

Calculate Enantiomeric Excess (ee%)
ee% = [Area(R) - Area(S)] / [Area(R) + Area(S)] x 100
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(R)-1-(2-Chloro-6-fluorophenyl)ethanamine
(Chiral Building Block)

Coupling Reaction
(e.g., Amide bond formation)

Advanced Intermediate

Further Synthetic Steps
(e.g., Cyclization, functionalization)

Final APl Molecule
(e.g., MDM2 Inhibitor)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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